Cas no 200569-42-2 (1,3-Isobenzofurandione,5-(1-methylethenyl)-(9CI))
200569-42-2 structure
Product name:1,3-Isobenzofurandione,5-(1-methylethenyl)-(9CI)
1,3-Isobenzofurandione,5-(1-methylethenyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione,5-(1-methylethenyl)-(9CI)
- SCHEMBL14268466
- 1,3-Isobenzofurandione, 5-(1-methylethenyl)-
- 5-(Prop-1-en-2-yl)isobenzofuran-1,3-dione
- DB-279070
- 200569-42-2
-
- Inchi： InChI=1S/C11H8O3/c1-6(2)7-3-4-8-9(5-7)11(13)14-10(8)12/h3-5H,1H2,2H3
- InChI Key： RVPADBLYJUJXJN-UHFFFAOYSA-N
- SMILES： CC(=C)C1=CC2=C(C=C1)C(=O)OC2=O
Computed Properties
- Exact Mass: 188.04734
- Monoisotopic Mass: 188.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 2.7
Experimental Properties
- PSA: 43.37
1,3-Isobenzofurandione,5-(1-methylethenyl)-(9CI) Related Literature
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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